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Compound of Interest

Compound Name: 5-Methylpyridine-3-carbonitrile

Cat. No.: B1298621

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety, handling, and toxicological information for
5-Methylpyridine-3-carbonitrile (CAS No. 42885-14-3). The following sections detail the
material's properties, hazards, and the necessary precautions for its safe use in a laboratory
setting. All quantitative data is summarized for clarity, and procedural workflows are visualized
to ensure rapid comprehension and implementation of safety protocols.

Section 1: Chemical and Physical Properties

5-Methylpyridine-3-carbonitrile is a solid, crystalline compound.[1][2] A summary of its key
physical and chemical properties is provided in the table below.
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Property Value Reference
Molecular Formula C7HsN2 [1112113114]
Molecular Weight 118.14 g/mol [1112][31[4]
Appearance Solid [11[2]
Melting Point 83-87 °C [1112]

CAS Number 42885-14-3 [L1[2113114]
EC Number 255-988-8 [1112]

Section 2: Hazard Identification and Classification

5-Methylpyridine-3-carbonitrile is classified as a hazardous substance. The signal word for
this chemical is "Danger".[1] The hazard classifications and corresponding statements are
outlined below.

Hazard Class GHS Classification Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H318: Causes serious eye
o Category 1

Irritation damage

Specific target organ toxicity — H335: May cause respiratory
) Category 3 o

Single exposure irritation

Source: Sigma-Aldrich[1]

The following diagram illustrates the logical workflow for hazard identification and the initial
response required upon potential exposure.
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Figure 1: Hazard Identification and Initial Response Workflow

Hazard Identification Initial Response

Skin Irritation (Cat. 2) Leads to >
Respiratory Irritation (STOT SE 3) Leads to >

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Click to download full resolution via product page
Caption: Figure 1: Hazard Identification and Initial Response Workflow.

Section 3: Safe Handling and Storage Protocols

Proper handling and storage of 5-Methylpyridine-3-carbonitrile are crucial to minimize risk.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling this compound:
* Eye/Face Protection: Eyeshields and face shields.[1]
« Skin Protection: Protective gloves.[1]

* Respiratory Protection: Dust mask type N95 (US) or equivalent.[1]
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Handling Procedures

e Avoid contact with skin and eyes.
e Avoid formation of dust and aerosols.

e Provide appropriate exhaust ventilation at places where dust is formed.

Storage Conditions

« Store in a cool, dry, and well-ventilated place.
o Keep the container tightly closed.[5]
e Incompatible materials to avoid are strong oxidizing agents.[5]

o Storage Class: 6.1C - Combustible, acute toxic Cat. 3 / toxic compounds or compounds
which cause chronic effects.[1]

The following diagram outlines the standard operating procedure for safely handling 5-
Methylpyridine-3-carbonitrile in a laboratory setting.
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Figure 2: Standard Operating Procedure for Safe Handling

Don Personal Protective Equipment (Gloves, Goggles, Lab Coat, N95 Mask)

'

Work in a properly functioning chemical fume hood

:

Carefully weigh and handle the solid compound, avoiding dust generation

:

Clean up spills immediately following appropriate procedures

'

Dispose of waste in a designated hazardous waste container

:

Doff Personal Protective Equipment

:

Wash hands thoroughly

Click to download full resolution via product page

Caption: Figure 2: Standard Operating Procedure for Safe Handling.
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Section 4: First-Aid Measures

In the event of exposure, the following first-aid measures should be taken immediately.

Exposure Route First-Aid Procedure

) Move the person into fresh air. If not breathing,
Inhalation ) o o o
give artificial respiration. Consult a physician.[6]

) Wash off with soap and plenty of water. Consult
Skin Contact -
a physician.[6]

Rinse thoroughly with plenty of water for at least
Eye Contact ) o
15 minutes and consult a physician.[6]

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.
Consult a physician.[6]

Section 5: Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6]

e Specific Hazards Arising from the Chemical: No data available.

o Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus for
firefighting if necessary.[6]

Section 6: Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid
breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe
areas. Avoid breathing dust.[6]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.
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» Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.

The workflow for responding to an accidental spill is visualized in the diagram below.
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Figure 3: Accidental Spill Response Workflow

Spill_Detected

Evacuate immediate area

'

Don appropriate PPE (respirator, gloves, etc.)

:

Contain the spill using appropriate absorbent material

:

Carefully collect the spilled material and place it in a sealed container for disposal

'

Decontaminate the spill area

:

Dispose of waste as hazardous material

:

Report the incident to the appropriate safety personnel

Click to download full resolution via product page

Caption: Figure 3: Accidental Spill Response Workflow.
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Section 7: Toxicological Information

The toxicological properties of 5-Methylpyridine-3-carbonitrile have not been thoroughly
investigated. The available data indicates the following:

Toxicological Effect Classification

Acute Oral Toxicity Category 3

Skin Irritation Category 2

Eye Damage Category 1

Respiratory System Target Organ (Single Exposure)

Source: Sigma-Aldrich[1]

No specific experimental protocols for the toxicological studies were available in the public
domain at the time of this writing. Researchers should handle this compound with the caution
appropriate for a substance with known acute toxicity and irritant properties.

Section 8: Conclusion

5-Methylpyridine-3-carbonitrile is a valuable research chemical that requires careful handling
due to its acute toxicity and irritant properties. Adherence to the safety protocols outlined in this
guide, including the use of appropriate personal protective equipment, proper storage, and
emergency preparedness, is essential for its safe use in any research or development setting.
All personnel handling this compound should be thoroughly familiar with its hazards and the
procedures necessary to mitigate any potential risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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